Cas no 1065093-30-2 (4-Bromo-6-chloro-8-(trifluoromethyl)quinoline)

• Product Name: 4-Bromo-6-chloro-8-(trifluoromethyl)quinoline
• CAS No: 1065093-30-2
• MF: C₁₀H₄BrClF₃N
• MW: 310.497671127319
• CID: 4679190
• Update Time: 2025-05-21

4-Bromo-6-chloro-8-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-chloro-8-(trifluoromethyl)quinoline
• 4-Bromo-6-chloro-8-trifluoromethylquinoline
• 4-Bromo-6-chloro-8-(trifluoromethyl)quinoline

• Inchi： 1S/C10H4BrClF3N/c11-8-1-2-16-9-6(8)3-5(12)4-7(9)10(13,14)15/h1-4H
• InChI Key： DSCQUCADMONDKK-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=1C=C(C=C2C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-6-chloro-8-(trifluoromethyl)quinoline

4-Bromo-6-chloro-8-(trifluoromethyl)quinoline: A Comprehensive Overview

4-Bromo-6-chloro-8-(trifluoromethyl)quinoline, also known by its CAS number 1065093-30-2, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, a class of aromatic heterocycles that have been extensively studied due to their versatile applications in drug discovery and advanced materials. The presence of bromine, chlorine, and trifluoromethyl substituents at specific positions on the quinoline ring imparts unique electronic and steric properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 4-Bromo-6-chloro-8-(trifluoromethyl)quinoline typically involves multi-step organic reactions, often employing Friedländer-type annulation or other advanced coupling techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels. These developments highlight the compound's importance in both academic and industrial settings.

One of the most promising applications of 4-Bromo-6-chloro-8-(trifluoromethyl)quinoline lies in its potential as a precursor for drug development. The molecule's structure allows for further functionalization, enabling the creation of bioactive derivatives with tailored pharmacokinetic profiles. For instance, studies have shown that derivatives of this compound exhibit potent anti-tumor activity by targeting specific oncogenic pathways. Additionally, its ability to modulate enzyme activity makes it a candidate for anti-viral and anti-inflammatory therapies.

In the realm of materials science, 4-Bromo-6-chloro-8-(trifluoromethyl)quinoline has been investigated for its electronic properties. The introduction of electron-withdrawing groups like bromine and trifluoromethyl enhances the molecule's conjugation, making it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into light-emitting diodes (LEDs) and photovoltaic devices, where its high electron mobility and stability under harsh conditions are highly advantageous.

The environmental impact of synthesizing and utilizing 4-Bromo-6-chloro-8-(trifluoromethyl)quinoline has also been a topic of interest. Scientists are exploring greener synthesis routes that minimize waste and reduce reliance on hazardous reagents. For example, solvent-free reactions or the use of biodegradable catalysts are being tested to enhance the sustainability of production processes. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 4-Bromo-6-chloro-8-(trifluoromethyl)quinoline, with its unique chemical structure and diverse applications, remains a focal point in contemporary chemical research. Its role as a versatile building block in drug discovery, materials science, and sustainable chemistry underscores its significance in advancing technological and therapeutic frontiers. As research continues to uncover new potentials for this compound, it is poised to make even greater contributions to various industries in the coming years.